molecular formula C19H22N2O3S B2460646 2-(4-ethoxybenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide CAS No. 477494-11-4

2-(4-ethoxybenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

Cat. No. B2460646
CAS RN: 477494-11-4
M. Wt: 358.46
InChI Key: YVRKFABVYMHXHY-UHFFFAOYSA-N
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Description

Thiophene-based compounds, such as the one you mentioned, are a significant class of biologically active compounds . They play a vital role in medicinal chemistry to improve advanced compounds with a variety of biological effects .


Synthesis Analysis

Thiophene derivatives are traditionally synthesized by aromatic electrophilic substitution, heterocyclization methods, metal halogen exchange, or palladium chemistry . These approaches require additional transformations, which results in an increased number of steps and overall lower yield in total synthesis .


Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S . Thiophene and its derivatives show a variety of properties and applications .


Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They have a prominent role in the advancement of organic semiconductors .

Scientific Research Applications

Pharmacological Properties

Beyond their role in drug development, thiophenes exhibit various pharmacological effects:

    Antihypertensive Properties: Some thiophene-containing compounds have antihypertensive effects, potentially aiding in managing high blood pressure .

    Anti-Atherosclerotic Effects: Researchers investigate thiophenes for their potential to prevent or mitigate atherosclerosis, a condition characterized by plaque buildup in arteries .

Synthetic Routes and Heterocyclization

Thiophenes are synthesized through various methods, including condensation reactions. Notable synthetic routes include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses .

Other Applications

Future Directions

Thiophene-based compounds have shown a wide variety of applications including in the fields of agrochemical and pharmaceutical . They could be used as promising structures in the development of more potent pharmaceutical agents in the future .

properties

IUPAC Name

2-[(4-ethoxybenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O3S/c1-2-24-13-10-8-12(9-11-13)18(23)21-19-16(17(20)22)14-6-4-3-5-7-15(14)25-19/h8-11H,2-7H2,1H3,(H2,20,22)(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVRKFABVYMHXHY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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